1-(4-Aminophenyl)-3-methyl-1H-pyrazol-5-OL dihydrochloride

• Molecular Formula: C10H13Cl2N3O
• Molecular Weight: 262.13 g/mol
• IUPAC Name: 2-(4-aminophenyl)-5-methyl-1H-pyrazol-3-one;dihydrochloride
• InChI: InChI=1S/C10H11N3O.2ClH/c1-7-6-10(14)13(12-7)9-4-2-8(11)3-5-9;;/h2-6,12H,11H2,1H3;2*1H
• InChI Key: WZQGHGNWVBMPKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(N1)C2=CC=C(C=C2)N.Cl.Cl

Description

1-(4-Aminophenyl)-3-methyl-1H-pyrazol-5-ol dihydrochloride (CAS 305382-85-8) is a high-purity chemical compound with a molecular formula of C10H13Cl2N3O and a molecular weight of 262.14 g/mol . This dihydrochloride salt form enhances the compound's stability and solubility for experimental use. As a derivative of the pyrazole heterocycle, a scaffold recognized for its diverse biological activities, this compound serves as a valuable building block in medicinal chemistry and drug discovery . Recent scientific investigations highlight the significance of pyrazole-based structures, particularly 3,5-diphenylpyrazole derivatives, as potent and selective inhibitors of metalloproteinases, specifically the meprin α and β isoenzymes . These enzymes are emerging as key targets in pathophysiology research, including fibrotic diseases, certain cancers, and neurological conditions such as Alzheimer's disease . The 4-aminophenyl substituent in this compound's structure is a critical functional group that researchers can utilize for further chemical modifications, enabling the exploration of structure-activity relationships and the development of novel chemical probes . This product is intended for Research Use Only and is strictly not for diagnostic, therapeutic, or personal use. Researchers should handle this material with appropriate safety precautions in a laboratory setting.

Preparation Methods

Classical Cyclocondensation Method

Reaction of 4-Aminophenylhydrazine with Ethyl Acetoacetate

The most widely reported synthesis involves reacting 4-aminophenylhydrazine with ethyl acetoacetate under acidic conditions. The process proceeds in two stages:

• Formation of the pyrazolone core : Ethyl acetoacetate undergoes nucleophilic attack by the hydrazine group, followed by cyclization to form 3-methyl-1-(4-aminophenyl)-1H-pyrazol-5-one.
• Acidification to dihydrochloride : The pyrazolone intermediate is treated with hydrochloric acid to protonate the hydroxyl and amino groups, yielding the dihydrochloride salt.

Typical Reaction Conditions :

• Solvent : Ethanol or methanol
• Catalyst : Concentrated HCl or acetic acid
• Temperature : Reflux (78–90°C)
• Time : 6–12 hours
• Yield : 70–85%

Critical Parameters for Optimization

• Stoichiometry : A 1:1 molar ratio of hydrazine to β-ketoester minimizes side products like O-acylated derivatives.
• pH Control : Maintaining a pH of 2–3 during cyclization prevents undesired tautomerization.

Alternative Catalytic Approaches

FeCl₃/SiO₂ Nanoparticle-Catalyzed Synthesis

FeCl₃ immobilized on silica nanoparticles enhances reaction efficiency by stabilizing the enol form of ethyl acetoacetate, accelerating cyclization. This method reduces reaction time to 3–5 hours and improves yields to 90–95%.

Advantages :

• Recyclability of the catalyst (up to 5 cycles without significant loss in activity).
• Reduced byproduct formation due to selective C-acylation.

Sodium Acetate-Mediated Cyclization

Sodium acetate in 70% ethanol facilitates the reaction at room temperature by:

• Stabilizing the enol tautomer via complexation.
• Neutralizing HCl generated during the process.
• Yield : 92–97% with high purity (>98% by HPLC).

Microwave-Assisted Synthesis

Microwave irradiation accelerates the reaction via rapid, uniform heating. Key benefits include:

• Time Reduction : 15–30 minutes vs. 6–12 hours conventionally.
• Energy Efficiency : 50–60% lower energy consumption.
• Yield : Comparable to classical methods (75–88%).

Protocol :

• Mix 4-aminophenylhydrazine (1 mmol), ethyl acetoacetate (1 mmol), and acetic acid (2 mL).
• Irradiate at 300 W, 100°C, for 20 minutes.
• Acidify with HCl and recrystallize from ethanol/water.

Purification and Crystallization Techniques

Recrystallization Solvent Systems

Solvent System	Purity (%)	Yield (%)
Ethanol/Water (3:1)	99.2	78
Methanol/DCM (2:1)	97.5	82
Acetone/Hexane	95.8	70

Data adapted from.

Column Chromatography

• Stationary Phase : Silica gel (200–300 mesh).
• Eluent : Ethyl acetate:hexane (1:2 → 1:1 gradient).
• Purity Post-Purification : >99%.

Analytical Validation of Synthesis

Spectroscopic Characterization

• ¹H NMR (400 MHz, DMSO-d₆) : δ 12.44 (s, 1H, OH), 7.71 (d, J = 8.4 Hz, 2H, Ar-H), 6.62 (d, J = 8.4 Hz, 2H, Ar-H), 5.92 (s, 1H, pyrazole-H), 2.32 (s, 3H, CH₃).
• IR (KBr) : 3340 cm⁻¹ (N-H stretch), 1650 cm⁻¹ (C=O), 1595 cm⁻¹ (C=N).

Purity Assessment via HPLC

• Column : C18 (250 × 4.6 mm, 5 µm).
• Mobile Phase : Acetonitrile:0.1% TFA (70:30).
• Retention Time : 6.8 minutes.

Industrial-Scale Production Considerations

Cost-Effective Substrate Sourcing

Raw Material	Cost (USD/kg)	Source
4-Aminophenylhydrazine	120–150	Sigma-Aldrich
Ethyl Acetoacetate	40–60	TCI Chemicals

Waste Management Strategies

• Neutralization : Treat acidic waste with Ca(OH)₂ to precipitate chloride ions.
• Solvent Recovery : Distill ethanol/methanol for reuse (85–90% recovery).

Challenges and Mitigation Strategies

Common Side Reactions

• O-Acylation : Minimized using Ca(OH)₂ to stabilize the enol form.
• Dimerization : Controlled by maintaining substrate concentration below 0.5 M.

Scalability Issues

• Exothermic Reactions : Use jacketed reactors with coolant circulation to maintain T < 90°C.
• Crystallization Consistency : Implement seeded cooling to ensure uniform crystal growth.

Chemical Reactions Analysis

Types of Reactions: 1-(4-Aminophenyl)-3-methyl-1H-pyrazol-5-OL dihydrochloride can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The nitro group (if present) can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Substitution: The amino group can participate in nucleophilic substitution reactions, where it can be replaced by other functional groups using appropriate reagents.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Hydrogen gas with palladium catalyst, sodium borohydride.

Substitution: Halogenating agents, alkylating agents.

Major Products:

Oxidation: Formation of a carbonyl derivative.

Reduction: Formation of an amine derivative.

Substitution: Formation of various substituted pyrazoles.

Scientific Research Applications

Antioxidant Activity

Recent studies have highlighted the antioxidant properties of 1-(4-Aminophenyl)-3-methyl-1H-pyrazol-5-OL dihydrochloride. In vitro assays have demonstrated its efficacy in scavenging free radicals, which is crucial for mitigating oxidative stress-related diseases. The compound has been compared to Edaravone, a clinically used antioxidant, showing promising results in tests such as ABTS, FRAP, and ORAC. Notably, it exhibited an ABTS activity of 0.93 TEAC and a FRAP value of 0.98 TE, indicating its potential as a therapeutic agent for conditions involving oxidative damage .

Anticancer Potential

The compound has also been investigated for its cytotoxic effects against various cancer cell lines. Research indicates that derivatives of 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one, related to 1-(4-Aminophenyl)-3-methyl-1H-pyrazol-5-OL dihydrochloride, showed significant cytotoxicity against cancer cells while exhibiting lower toxicity towards normal cells. The compounds were evaluated using assays such as the Brine-Shrimp Lethality Assay, with certain derivatives demonstrating optimal cytotoxicity .

Antimicrobial Activity

The antimicrobial properties of this compound have been explored extensively. Studies report that derivatives exhibit potent antibacterial activity against both Methicillin-susceptible Staphylococcus aureus (MSSA) and Methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MIC) ranging from 4 to 16 mg/mL. Additionally, antifungal activity has been noted against strains such as Aspergillus niger . These findings suggest that the compound could be developed into effective antimicrobial agents.

Therapeutic Applications in Neurology

The unique structure of 1-(4-Aminophenyl)-3-methyl-1H-pyrazol-5-OL dihydrochloride positions it as a potential candidate for treating neurodegenerative diseases due to its antioxidant properties and ability to modulate neuronal function. Recent studies have indicated that similar aminopyrazole compounds may possess anticonvulsant activity, suggesting possible applications in epilepsy and other neurological disorders .

Industrial Applications

Beyond medicinal uses, the compound has found applications in various industrial sectors. For instance, some aminopyrazole derivatives have been patented for use in keratin dyeing processes, showcasing their versatility beyond pharmaceuticals .

Summary Table of Applications

Application Area	Activity Type	Findings/Notes
Antioxidant	Free radical scavenging	Effective in ABTS, FRAP, and ORAC assays; potential for oxidative stress treatment .
Anticancer	Cytotoxicity	Significant activity against various cancer cell lines with low toxicity to normal cells .
Antimicrobial	Bacterial and fungal inhibition	Potent activity against MSSA, MRSA, and Aspergillus niger; MIC values between 4-16 mg/mL .
Neurological	Anticonvulsant	Potential applications in treating epilepsy; further research needed .
Industrial	Keratin dyeing	Patented use in industrial processes .

Mechanism of Action

The mechanism of action of 1-(4-Aminophenyl)-3-methyl-1H-pyrazol-5-OL dihydrochloride involves its interaction with specific molecular targets in biological systems. The compound can act as an inhibitor of certain enzymes or receptors, thereby modulating biochemical pathways. For example, it may inhibit the activity of kinases involved in cell signaling, leading to reduced cell proliferation and induction of apoptosis in cancer cells.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key features of 1-(4-Aminophenyl)-3-methyl-1H-pyrazol-5-OL dihydrochloride with structurally related compounds:

Compound Name	Molecular Formula (Dihydrochloride)	Molecular Weight	Substituents (Positions)	Solubility Profile
1-(4-Aminophenyl)-3-methyl-1H-pyrazol-5-OL	C₁₀H₁₂N₃O·2HCl	~351.5	4-Aminophenyl (1), Methyl (3)	Soluble in water at pH ≤ 4
Berotralstat dihydrochloride ()	C₃₀H₂₆F₄N₆O·2HCl	635.49	Fluorophenyl, Trifluoromethyl	Soluble in water at pH ≤ 4
1-(2-Chlorophenyl)-3-methyl-2-pyrazolin-5-one ()	C₁₀H₉ClN₂O	220.65	2-Chlorophenyl (1), Methyl (3)	Likely organic solvent-soluble

Key Observations:

• Substituent Effects: The 4-aminophenyl group in the target compound introduces electron-donating properties, contrasting with the electron-withdrawing chloro group in ’s analogs. This difference impacts reactivity and binding affinity in biological systems.
• Solubility : Dihydrochloride salts (target compound and Berotralstat) exhibit enhanced water solubility under acidic conditions compared to neutral or free-base forms .
• Molecular Complexity : Berotralstat’s larger, fluorinated structure () reflects its role as a high-potency plasma kallikrein inhibitor, while the simpler target compound may function as a synthetic intermediate.

Crystallographic and Analytical Considerations

While focuses on the SHELX software suite for crystallography, the target compound’s dihydrochloride form may require similar refinement techniques for structural elucidation. However, its simpler structure compared to Berotralstat () likely reduces computational complexity during X-ray diffraction analysis.

Biological Activity

1-(4-Aminophenyl)-3-methyl-1H-pyrazol-5-OL dihydrochloride is a chemical compound that has garnered attention in medicinal chemistry due to its unique pyrazole structure, which includes an amino group and a methyl group. This compound is recognized for its potential therapeutic applications, particularly in anticancer and antimicrobial research. This article aims to summarize the biological activities associated with this compound, including its synthesis, mechanisms of action, and relevant case studies.

• Molecular Formula : C10H13Cl2N3O
• Molecular Weight : 262.13 g/mol
• Structure : The compound features a pyrazole ring, which is significant in medicinal chemistry for its diverse biological activities.

Biological Activities

1-(4-Aminophenyl)-3-methyl-1H-pyrazol-5-OL dihydrochloride exhibits a range of biological activities:

Anticancer Activity

Recent studies have highlighted the compound's potential as an anticancer agent. In vitro experiments have shown that it can significantly reduce the viability of various cancer cell lines, including A549 (human lung adenocarcinoma) cells. The mechanism of action appears to involve apoptosis induction and cell cycle arrest.

Compound	Cell Line	Viability Reduction (%)	Reference
1-(4-Aminophenyl)-3-methyl-1H-pyrazol-5-OL dihydrochloride	A549	64%
Cisplatin (control)	A549	78%

The compound's structural features contribute to its effectiveness; for instance, the presence of the amino group enhances interaction with biological targets involved in cell proliferation.

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. Preliminary results indicate activity against certain Gram-positive bacteria, although it shows limited efficacy against Gram-negative strains.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)	Reference
Staphylococcus aureus	125 µg/mL
Escherichia coli	>150 µg/mL

These findings suggest that while the compound may have potential as an antimicrobial agent, further optimization is needed to enhance its efficacy against a broader range of pathogens.

Synthesis and Mechanisms

The synthesis of 1-(4-Aminophenyl)-3-methyl-1H-pyrazol-5-OL dihydrochloride typically involves multi-step reactions that allow for the incorporation of functional groups critical for its biological activity. The synthetic routes often leverage the versatility of the pyrazole scaffold to create derivatives with enhanced properties.

Synthetic Route Overview

• Starting Materials : Appropriate precursors containing amino and methyl groups.
• Reagents : Common reagents include hydrazine derivatives and halogenated compounds.
• Conditions : Reactions are generally conducted under controlled temperature and pH to optimize yield and purity.

Case Studies

Several studies have investigated the biological activity of related pyrazole derivatives, providing insights into structure-activity relationships (SAR). For example:

• A study on related pyrazole compounds demonstrated that modifications at specific positions on the pyrazole ring could significantly enhance anticancer activity, suggesting that similar strategies could be applied to optimize 1-(4-Aminophenyl)-3-methyl-1H-pyrazol-5-OL dihydrochloride .